Cas no 167612-35-3 (Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside)

• Product Name: Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
• CAS No: 167612-35-3
• MF: C₃₃H₃₄O₄S
• MW: 526.685668468475
• MDL: MFCD15072188
• CID: 1348111
• PubChem ID: 87561349
• Update Time: 2025-06-07

Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
• Phenyl 2,3,4-tri-O-benzyl-6-deoxy-1-thio-β-L-gulopyranoside
• β-L-gulop<wbr>
• LogP
• Phenyl 2,3,4-Tri-O-benzyl-1-thio-beta-L-fucopyranoside
• NULL
• (2S,3R,4S,5S,6R)-2-methyl-3,4,5-tris(phenylmethoxy)-6-phenylsulfanyloxane
• -<small>L<
• Phenyl 2,3,4-Tri-O-benzyl-1-thio-βPhenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
• WGAOZACWMVPQOY-MYSXWRMNSA-N
• 167612-35-3
• CS-0214554
• beta-L-Galactopyranoside, phenyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
• SCHEMBL584139
• T71898
• AS-73048
• AKOS027439327
• (2S,3R,4R,5S,6R)-3,4,5-TRIS(BENZYLOXY)-2-METHYL-6-(PHENYLSULFANYL)OXANE
• (2S,3R,4R,5S,6R)-2-methyl-3,4,5-tris(phenylmethoxy)-6-phenylsulfanyloxane
• (2S,3R,4R,5S,6R)-3,4,5-Tris(benzyloxy)-2-methyl-6-(phenylthio)tetrahydro-2H-pyran
• J-010379

• MDL： MFCD15072188
• Inchi： 1S/C33H34O4S/c1-25-30(34-22-26-14-6-2-7-15-26)31(35-23-27-16-8-3-9-17-27)32(36-24-28-18-10-4-11-19-28)33(37-25)38-29-20-12-5-13-21-29/h2-21,25,30-33H,22-24H2,1H3/t25-,30+,31+,32-,33+/m0/s1
• InChI Key： WGAOZACWMVPQOY-MYSXWRMNSA-N
• SMILES： S(C1C=CC=CC=1)[C@@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 526.21800
• Monoisotopic Mass: 526.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2
• XLogP3: 6.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 644.5±55.0 °C at 760 mmHg
• Flash Point: 343.6±31.5 °C
• PSA: 62.22000
• LogP: 7.27970
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C